Cas no 1779635-16-3 (methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate)

• Product Name: methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate
• CAS No: 1779635-16-3
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 6451431
• PubChem ID: 105453285
• Update Time: 2025-09-23

methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate
• 1779635-16-3
• EN300-1298071

• Inchi： 1S/C6H10F3NO3/c1-13-5(12)3(10)2-4(11)6(7,8)9/h3-4,11H,2,10H2,1H3
• InChI Key： IDKLIPKRFMYHMZ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OC)N)O)(F)F

Computed Properties

• Exact Mass: 201.06127767g/mol
• Monoisotopic Mass: 201.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate

Comprehensive Overview of Methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 1779635-16-3)

Methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 1779635-16-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both trifluoromethyl and hydroxyl groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. The compound's CAS number 1779635-16-3 is frequently searched in scientific databases, reflecting its growing relevance in modern chemistry.

The compound's amino and ester functional groups contribute to its reactivity, enabling its use in peptide coupling reactions and other synthetic transformations. Recent studies highlight its potential in designing fluorinated analogs of natural products, a trending topic in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability, which aligns with the current focus on sustainable drug design. As the demand for trifluoromethylated compounds rises, methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate stands out as a valuable building block.

In agrochemical applications, this compound is investigated for its role in developing herbicides and pesticides with improved environmental profiles. The trifluoro moiety often enhances the efficacy of active ingredients while reducing toxicity, addressing the industry's push for greener chemicals. Searches for fluorinated agrochemical intermediates have surged, underscoring the compound's commercial potential. Its CAS registry number 1779635-16-3 is a critical identifier for procurement and regulatory compliance.

From a synthetic perspective, the compound's chiral center at the 4-position opens avenues for asymmetric synthesis, a hot topic in catalysis research. Enantioselective methods to produce methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate are actively explored, as chiral fluorinated compounds are prized in pharmaceutical manufacturing. The compound's solubility and stability under various conditions are also subjects of ongoing studies, answering common queries in process chemistry forums.

Environmental and safety assessments of 1779635-16-3 indicate it aligns with green chemistry principles, a major concern for industries under tightening regulations. Its degradation pathways and ecotoxicological data are areas of active research, responding to search trends like "biodegradable fluorinated compounds". The compound's low volatility and moderate polarity make it suitable for aqueous-phase reactions, further boosting its appeal.

In summary, methyl 2-amino-5,5,5-trifluoro-4-hydroxypentanoate (CAS No. 1779635-16-3) is a multifaceted chemical with expanding roles in life sciences and material innovation. Its integration into high-value synthetic routes and alignment with sustainability goals ensure its prominence in scientific literature and industrial applications. As research progresses, this compound is poised to address key challenges in drug development and crop protection, making it a cornerstone of modern fluorine chemistry.